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Compound of Interest

Compound Name: Phenylselenyl bromide

Cat. No.: B105852

An In-depth Technical Guide to the Synthesis of Phenylselenyl Bromide from Diphenyl
Diselenide and Bromine

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the synthesis of phenylselenyl
bromide from diphenyl diselenide and bromine. Phenylselenyl bromide is a versatile reagent
in organic synthesis, primarily used to introduce the phenylselenyl group into molecules, which
is a key step in the formation of a,3-unsaturated carbonyl compounds and in various cyclization
reactions.[1][2]

The synthesis is achieved through the oxidative cleavage of the selenium-selenium bond in
diphenyl diselenide by molecular bromine.[3] This reaction, known as brominolysis, is typically
guantitative and can be performed in situ for immediate use in subsequent synthetic steps.[4]

[5]16]

Quantitative Data Summary

The following table summarizes the key quantitative data for the reactant, diphenyl diselenide,
and the product, phenylselenyl bromide.
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Property Diphenyl Diselenide Phenylselenyl Bromide

CAS Number 1666-13-3[1] 34837-55-3[2][7]

Molecular Formula Ci12H10Se2[1] CeHsSeBr[2][7]

Molecular Weight 312.15 g/mol [1] 235.97 g/mol [2][7]

Appearance Yellow crystalline solid[1] Dark brownish to black
crystals[4]

Melting Point 59-61 °C[1] 58-62 °C[2][4][8]

Boiling Point Not applicable 107-108 °C at 15 mmHg[2][4]

) Commercially available in
Purity ] N >97%[7][8]
various purities

Soluble in dichloromethane, Soluble in toluene,

Solubilit
Y THF, hot hexane[1] dichloromethane[4][9]

Experimental Protocol

This section details the experimental methodology for the synthesis of phenylselenyl bromide
from diphenyl diselenide and bromine.

Materials and Reagents:

Diphenyl diselenide (Ph2Sez2)

Bromine (Br2)

Dichloromethane (CH2Clz), anhydrous

Petroleum ether or hexane for recrystallization

Apparatus:

¢ Round-bottom flask

e Magnetic stirrer and stir bar
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Dropping funnel

Ice bath

Rotary evaporator

Standard glassware for filtration and recrystallization

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping
funnel, dissolve diphenyl diselenide in anhydrous dichloromethane (CH2Cl2).

e Cooling: Cool the solution to 0 °C using an ice bath.

o Addition of Bromine: Slowly add an equimolar amount of bromine, dissolved in a small
amount of dichloromethane, to the stirred solution via the dropping funnel. The reaction is
rapid, and the color of the bromine should disappear almost immediately.[9]

e Reaction Completion: After the addition is complete, stir the reaction mixture for an additional
minute at 0 °C.[9]

o Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude phenylselenyl bromide can be purified by recrystallization from
petroleum ether, ethanol-free chloroform, or diethyl ether to yield dark red or orange crystals.
[4] Alternatively, it can be purified by vacuum distillation.[4]

Characterization:

The identity and purity of the synthesized phenylselenyl bromide can be confirmed using
standard analytical techniques such as:

e Melting Point Determination: Compare the observed melting point with the literature value
(58-62 °C).[2][4][8]

 NMR Spectroscopy: *H and 3C NMR spectroscopy can be used to confirm the structure of
the product.
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e Mass Spectrometry: To confirm the molecular weight of the product.

Reaction Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis of phenylselenyl
bromide.
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Reactants

Diphenyl Diselenide (Ph2Sez) Bromine (Brz)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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